Cas no 159351-68-5 (42-O-tert-Butyldimethylsilyloxyethyl Rapamycin)

• Product Name: 42-O-tert-Butyldimethylsilyloxyethyl Rapamycin
• CAS No: 159351-68-5
• MF: C₅₉H₉₇NO₁₄Si
• MW: 1072.48530077934
• CID: 2086805
• Update Time: 2025-05-25

42-O-tert-Butyldimethylsilyloxyethyl Rapamycin Chemical and Physical Properties

Names and Identifiers

• 42-O-tert-Butyldimethylsilyloxyethyl Rapamycin
• Rapamycin 42-[2-(tert-butyldimethylsilyloxy)ethyl] ether
• 40-O-[2-(t-butyldimethylsilyl)oxy]ethyl rapamycin
• Everolimus t-Butyldimethylsilyl Ether
• Rapamycin, 42-O-[2-[[(1,1-dimethylethyl)dimethylsilyl]oxy]ethyl]-

• Inchi： 1S/C59H97NO14Si/c1-37-21-17-16-18-22-38(2)49(68-11)35-45-26-24-43(7)59(67,74-45)55(64)56(65)60-28-20-19-23-46(60)57(66)73-50(36-47(61)39(3)32-42(6)53(63)54(70-13)52(62)41(5)31-37)40(4)33-44-25-27-48(51(34-44)69-12)71-29-30-72-75(14,15)58(8,9)10/h16-18,21-22,32,37,39-41,43-46,48-51,53-54,63,67H,19-20,23-31,33-36H2,1-15H3/b18-16+,21-17+,38-22+,42-32+/t37-,39-,40-,41-,43-,44+,45+,46+,48-,49+,50+,51-,53-,54+,59-/m1/s1
• InChI Key： OCAIMYVVCQFDKI-JFPHMNFRSA-N
• SMILES： O=C1C([C@]2([C@@H](CC[C@@]([H])(C[C@@H](C(=CC=CC=C[C@H](C[C@@H](C)C(=O)[C@H](OC)[C@H](O)C(C)=C[C@@H](C)C(=O)C[C@@]([H])([C@H](C)C[C@@H]3CC[C@@H](OCCO[Si](C)(C)C(C)(C)C)[C@H](OC)C3)OC(=O)[C@]3([H])CCCCN13)C)C)OC)O2)C)O)=O |t:11,13,15,29,&1:3,4,7,10,17,19,23,26,31,36,38,41,44,56,63|

Experimental Properties

• Density: 1.12±0.1 g/cm3 (20 ºC 760 Torr),
• Melting Point: >93°C
• Solubility: Very slightly soluble (0.41 g/l) (25 º C),

42-O-tert-Butyldimethylsilyloxyethyl Rapamycin Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Hygroscopic, -20°C Freezer, Under inert atmosphere

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams Macrolide lactams
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Macrolide lactams

Additional information on 42-O-tert-Butyldimethylsilyloxyethyl Rapamycin

Comprehensive Overview of 42-O-tert-Butyldimethylsilyloxyethyl Rapamycin (CAS No. 159351-68-5): Properties, Applications, and Research Insights

42-O-tert-Butyldimethylsilyloxyethyl Rapamycin, identified by its CAS number 159351-68-5, is a chemically modified derivative of the well-known immunosuppressant and mTOR inhibitor, Rapamycin. This compound has garnered significant attention in biomedical research due to its enhanced stability and bioavailability compared to its parent molecule. The addition of the tert-butyldimethylsilyloxyethyl group at the 42-O position improves its pharmacokinetic properties, making it a valuable tool for studying mTOR signaling pathways, autophagy, and age-related diseases.

In recent years, the scientific community has increasingly focused on mTOR inhibitors like 42-O-tert-Butyldimethylsilyloxyethyl Rapamycin for their potential in cancer therapy, immunomodulation, and even longevity research. Searches for terms such as "Rapamycin derivatives for anti-aging" or "mTOR inhibitors in oncology" reflect growing public and academic interest. This compound’s unique modifications address common challenges associated with Rapamycin, such as poor solubility and rapid metabolism, thereby expanding its experimental and therapeutic applications.

The synthesis of 42-O-tert-Butyldimethylsilyloxyethyl Rapamycin involves selective protection of the hydroxyl group at the 42-position, a process critical for maintaining its biological activity while improving its chemical robustness. Researchers often highlight its utility in drug delivery systems and targeted therapies, where controlled release and prolonged half-life are essential. Its CAS no. 159351-68-5 serves as a key identifier in regulatory and commercial databases, ensuring precise tracking in pharmaceutical development.

Beyond oncology, this compound is explored for its role in neurodegenerative disorders and metabolic diseases, aligning with trending topics like "mTOR and Alzheimer’s disease" or "Rapamycin analogs for diabetes." Its ability to modulate cellular processes like protein synthesis and lysosomal function positions it as a versatile candidate for translational research. Laboratories worldwide rely on its standardized CAS registry entry (159351-68-5) to ensure reproducibility in studies ranging from in vitro assays to preclinical models.

From a commercial perspective, 42-O-tert-Butyldimethylsilyloxyethyl Rapamycin is available through specialized suppliers catering to life sciences and biotech industries. Its pricing and availability often correlate with demand for high-purity research chemicals, a niche yet expanding market. Analysts note increased queries for "buy 42-O-tert-Butyldimethylsilyl Rapamycin" or "CAS 159351-68-5 suppliers," underscoring its relevance in both academic and industrial settings.

In summary, 42-O-tert-Butyldimethylsilyloxyethyl Rapamycin (159351-68-5) exemplifies the intersection of medicinal chemistry and translational medicine. Its design addresses limitations of native Rapamycin, while its applications span cutting-edge fields like precision medicine and geroscience. As research into mTOR-related therapies advances, this compound will likely remain a focal point for innovation and discovery.